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Introduction
Methyl-coenzyme M reductase (MCR) is the central enzyme in the biological formation and

anaerobic oxidation of methane, playing a critical role in the global carbon cycle.[1] This

complex enzyme, typically a ~300 kDa heterodimer of three subunits (α2β2γ2), catalyzes the

reversible reaction of methyl-coenzyme M (CH3-S-CoM) and coenzyme B (CoBSH) to form

methane and a heterodisulfide (CoM-S-S-CoB).[2][3] The active site contains a unique nickel-

containing prosthetic group, coenzyme F430.[4] For catalysis to occur, the nickel center of

coenzyme F430 must be in the reduced Ni(I) oxidation state, referred to as MCRred1.[5][6] This

active state is extremely sensitive to oxygen, which oxidizes it to an inactive Ni(II) state

(MCRsilent), posing a significant challenge for its isolation.[2][7]

These application notes provide a detailed protocol for the purification of MCR in its active

MCRred1 state from the thermophilic methanogen Methanothermobacter marburgensis. This

organism is an ideal source as it can be grown to high cell densities and MCR can constitute
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up to 10% of its soluble protein.[8][9] The protocol relies on an in vivo activation step prior to

cell harvesting, followed by strict anaerobic purification procedures.

Principle of the Method
The purification strategy involves two main phases. First, the MCR within M. marburgensis cells

is converted to its active MCRred1 state in vivo by incubating the cell culture under a hydrogen

atmosphere.[3][5] This step is crucial as the active state is more stable within the cellular

environment. Second, the cells are harvested and lysed under strictly anaerobic conditions to

prevent oxidative inactivation. The active enzyme is then purified from the cell-free extract

using a combination of ammonium sulfate fractionation and anion-exchange chromatography.

[8][10] All steps are performed in an anaerobic chamber, and buffers are supplemented with

reducing agents to maintain a low redox potential. The activity and state of the purified enzyme

are verified using a methane-release assay and spectroscopic methods.[3]
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Caption: Logical diagram of MCR's catalytic cycle and key redox states.
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Experimental Protocols
1. Materials and Reagents

Buffers: (All buffers must be made anaerobic by boiling and cooling under N2 or H2 gas)

Potassium Phosphate (KPi) Buffer: 50 mM K2HPO4/KH2PO4, pH 7.0.

Tris-HCl Buffer: 50 mM Tris-HCl, pH 7.6.

Anion Exchange Buffer A: 50 mM Tris-HCl, pH 7.6.

Anion Exchange Buffer B: 50 mM Tris-HCl, pH 7.6, 1 M NaCl.

Chemicals:

Ammonium sulfate, enzyme grade.

Titanium(III) citrate: Prepare fresh as a ~20 mM stock solution in an anaerobic

environment.[10]

Coenzyme M (HS-CoM) and Methyl-coenzyme M (CH3-S-CoM).

Coenzyme B (HS-CoB).

Dithiothreitol (DTT).

Equipment:

Anaerobic chamber or glove box (<5 ppm O2).

Fermenter for cell culture.

High-speed refrigerated centrifuge with sealed rotors.

French press or sonicator.

Fast Protein Liquid Chromatography (FPLC) system.
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Q-Sepharose Fast Flow anion-exchange column (or equivalent).

Amicon ultrafiltration cells with YM100 membrane (or equivalent).

UV-Vis spectrophotometer.

Gas chromatograph (GC) for methane detection.

Electron Paramagnetic Resonance (EPR) spectrometer.

2. Protocol for Purification of Active MCR

This protocol is adapted from procedures developed for M. marburgensis.[10][11]

Step 2.1: Cell Growth and in vivo Activation

Grow M. marburgensis cells in a fermenter at 65°C under a H2/CO2 atmosphere to mid-to-

late exponential phase.[8]

To activate MCR, stop the CO2 supply and sparge the culture with 100% H2 gas for 30-60

minutes prior to harvesting. This step reduces the enzyme's nickel center to the active Ni(I)

state.[3][10]

Rapidly cool the culture to 4°C on ice to stop metabolic activity.

Step 2.2: Cell Harvest and Lysis (Perform all subsequent steps under strict anaerobic

conditions)

Transfer the culture vessel into an anaerobic chamber.

Harvest cells by centrifugation at 10,000 x g for 20 minutes at 4°C using sealed rotors.

Discard the supernatant and resuspend the cell pellet in 2 volumes of anaerobic 50 mM Tris-

HCl buffer, pH 7.6, containing 10 mM HS-CoM to stabilize the MCRred1 state.[3]

Lyse the cells using a French press (20,000 psi) or sonication. Keep the sample on ice at all

times.
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Clarify the lysate by ultracentrifugation at 150,000 x g for 60 minutes at 4°C to pellet cell

debris and membranes. The supernatant is the crude cell-free extract.

Step 2.3: Ammonium Sulfate Fractionation

Slowly add solid ammonium sulfate to the crude extract on ice with gentle stirring to achieve

70% saturation.[10]

Stir for 30 minutes, then centrifuge at 20,000 x g for 20 minutes. Discard the pellet.

Add additional solid ammonium sulfate to the supernatant to achieve 100% saturation.[10]

Stir for 30 minutes and collect the precipitate by centrifugation at 20,000 x g for 20 minutes.

This pellet contains the MCR.

Resuspend the pellet in a minimal volume of Anion Exchange Buffer A.

Step 2.4: Anion-Exchange Chromatography

Equilibrate a Q-Sepharose column on an FPLC system with Buffer A.

Apply the resuspended ammonium sulfate fraction to the column.

Wash the column with Buffer A until the absorbance at 280 nm returns to baseline.

Elute the bound proteins with a linear gradient of 0-100% Buffer B (0-1 M NaCl) over 5-10

column volumes.

MCR typically elutes at a NaCl concentration of approximately 200-300 mM. Collect fractions

and monitor absorbance at 280 nm and 420 nm (for the F430 cofactor).[12]

Pool the fractions containing pure MCR, identified by their yellow-green color and confirmed

by SDS-PAGE analysis (showing α, β, and γ subunits).

Step 2.5: Concentration and Storage

Concentrate the pooled MCR fractions using an Amicon ultrafiltration cell.
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The purified enzyme can be stored anaerobically at -80°C. For immediate use, store on ice

in the anaerobic chamber.

Purification Workflow Diagram
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Purification Workflow for Active MCR
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Caption: Step-by-step experimental workflow for MCR purification.
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MCR Activity Assay
The activity of MCR is determined by measuring the rate of methane formation from CH3-S-

CoM and CoBSH.

Reaction Mixture (in an anaerobic cuvette or sealed vial):

50 mM KPi buffer, pH 7.0

10 mM CH3-S-CoM

1 mM CoBSH

2 mM Ti(III) citrate (as a reducing agent)

Procedure:

1. Prepare the reaction mixture (minus the enzyme) and equilibrate at the desired

temperature (e.g., 60°C for MCR from M. marburgensis).

2. Initiate the reaction by adding a small aliquot of purified MCR.

3. Monitor the production of methane over time by analyzing headspace samples with a gas

chromatograph (GC).

Unit Definition: One unit (U) of MCR activity is defined as the amount of enzyme that

catalyzes the formation of 1 µmol of methane per minute under the specified assay

conditions.[13]

Characterization: The state of the nickel cofactor should be confirmed by EPR spectroscopy.

The active MCRred1 state exhibits a characteristic EPR signal with g-values around 2.24

and 2.065.[3]

Summary of Purification Data
The following table presents representative data for the purification of MCR from M.

marburgensis.
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Purification
Step

Total
Protein
(mg)

Total
Activity (U)

Specific
Activity
(U/mg)

Yield (%)
Purification
Fold

Crude Extract 1000 10000 10 100 1.0

(NH4)2SO4

(70-100%)
200 9000 45 90 4.5

Q-Sepharose 85 7565 ~89[3] 75.7 8.9

Note: Values are illustrative of a typical purification. Fully active MCR can reach a specific

activity of up to 100 U/mg.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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